5-(1-Methylpiperidin-4-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(1-methylpiperidin-4-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C8H14N4O/c1-12-4-2-6(3-5-12)7-10-11-8(9)13-7/h6H,2-5H2,1H3,(H2,9,11)
• InChI Key: LIJNHHNZLNRFDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=NN=C(O2)N
• Molecular Formula: C8H14N4O
• DSSTOX Substance ID: DTXSID40657638
• Molecular Weight: 182.22 g/mol
• CAS RN: 7659-03-2

Description

“5-(1-Methylpiperidin-4-yl)-1,3,4-oxadiazol-2-amine” is a compound that contains a 1,3,4-oxadiazol ring, which is a type of heterocyclic aromatic ring consisting of three carbon atoms, one oxygen atom, and one nitrogen atom. The compound also contains a 1-methylpiperidin-4-yl group, which is a type of piperidine, a common motif in many natural products and pharmaceuticals.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions including bromination, demethylation, and condensation. The synthesis of related compounds often involves multiple steps, including reactions with methylamine, sodium methoxide, and bromination.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using X-ray diffraction (XRD) studies. This suggests that the compound of interest may also form specific crystalline structures and exhibit similar intermolecular interactions.

Chemical Reactions Analysis

The papers describe various chemical reactions, including bromination, demethylation, and condensation reactions, which are used to synthesize different compounds. These reactions are crucial for introducing functional groups and forming the desired molecular frameworks.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compounds are inferred from their synthesis and molecular structure. The antioxidant properties of synthesized compounds were evaluated using various assays, indicating that the compounds have effective antioxidant power.

Scientific Research Applications

Anticancer Activity

Recent studies have investigated piperidine-based compounds for their potential anticancer properties. For instance, Xin et al. synthesized innovative derivatives, including 5-phenyl-N-piperidine ethanone-4,5-dihydropyrazole. Compound 7 (Fig. .

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds have been found to interact with 5-HT6 receptors, which are known to be involved in improving cognitive function in numerous animal models.

Safety and Hazards

The safety data sheet for a similar compound, 1-methyl-4-(piperidin-4-yl)-piperazine, indicates that it may cause skin irritation, serious eye damage, and may cause respiratory irritation.